3-Chloro-1,4-difluoro-2-(2,2,2-trifluoroethyl)-benzene
Overview
Description
3-Chloro-1,4-difluoro-2-(2,2,2-trifluoroethyl)-benzene is a synthetic compound that is used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. The compound is also known as trifluoromethylbenzene or CF3C6H3Cl. It is a colorless liquid that has a characteristic odor and is soluble in organic solvents. The compound is produced by a variety of processes, including the reaction of trifluoromethyl chloride and benzene in the presence of an acid catalyst.
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis and Diels–Alder Cycloaddition Reactions : The synthesis of related fluorinated benzene compounds and their cycloadditions with various reactants under thermal and microwave irradiation conditions have been studied, demonstrating their utility in organic synthesis (Sridhar, Krishna, & Rao, 2000).
- Photophysical Properties : A study focused on the synthesis and characterization of fluorinated benzene compounds, providing insights into their photophysical properties, including emission maxima shifts upon fluorine substitution (Krebs & Spanggaard, 2002).
- Reagent-Modulated Site Selectivities : Chloro(trifluoromethyl)benzenes have been studied for their reactivity in deprotonation reactions, showing potential in regioselective synthesis (Mongin, Desponds, & Schlosser, 1996).
Spectroscopy and Photolysis
- Photolysis Studies : Research on the photolysis of related 3-aryl-3-(trifluoromethyl)diazirines indicates significant insights into their behavior under photoactivation, relevant for the understanding of similar fluorinated benzene compounds (Platz et al., 1991).
- Mass-Analyzed-Threshold-Ionization Spectroscopy : Studies employing this technique on halogenated benzenes provide important data on the ionic properties of these compounds in their electronic ground state, relevant for understanding the behavior of similar fluorinated benzene derivatives (Krüger, Witte, Helfrich, & Grotemeyer, 2015).
Material Science and Polymer Chemistry
- Synthesis of Novel Fluorine-Containing Polyetherimide : Research on the synthesis of compounds like 1,4-bis(2-trifluoromethyl-4-nitrophenoxy)benzene, closely related to 3-Chloro-1,4-difluoro-2-(2,2,2-trifluoroethyl)-benzene, shows the potential application in creating novel materials with unique properties (Yu Xin-hai, 2010).
properties
IUPAC Name |
2-chloro-1,4-difluoro-3-(2,2,2-trifluoroethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF5/c9-7-4(3-8(12,13)14)5(10)1-2-6(7)11/h1-2H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOWWPDJESGYUNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)CC(F)(F)F)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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